Cas no 1219905-87-9 (1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine)

• Product Name: 1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine
• CAS No: 1219905-87-9
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5886856
• PubChem ID: 49677277
• Update Time: 2025-07-28

1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-(4-cyclopropylsulfonylpiperazin-1-yl)methanone
• 1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine
• F5882-5252
• AKOS024526897
• VU0527539-1
• (3-(2-chlorophenyl)-5-methylisoxazol-4-yl)(4-(cyclopropylsulfonyl)piperazin-1-yl)methanone
• SR-01000926045
• SR-01000926045-1
• 1219905-87-9

• Inchi： 1S/C18H20ClN3O4S/c1-12-16(17(20-26-12)14-4-2-3-5-15(14)19)18(23)21-8-10-22(11-9-21)27(24,25)13-6-7-13/h2-5,13H,6-11H2,1H3
• InChI Key： BEMTUHOXJBNTMH-UHFFFAOYSA-N
• SMILES： C(C1=C(C)ON=C1C1=CC=CC=C1Cl)(N1CCN(S(C2CC2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine

Introduction to 1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine (CAS No. 1219905-87-9)

1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine, identified by its CAS number 1219905-87-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its 1,2-oxazole core and cyclopropanesulfonyl substituent, contribute to its unique chemical properties and biological interactions.

The 1,2-oxazole ring is a heterocyclic structure that is commonly found in various bioactive molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. The 5-methyl group attached to the oxazole ring further modulates the electronic and steric properties of the molecule, influencing its reactivity and binding affinity. Additionally, the 2-chlorophenyl moiety introduces a polar aromatic ring that can engage in hydrophobic and electrostatic interactions with biological targets, enhancing the compound's binding capabilities.

The cyclopropanesulfonyl group at the piperazine nitrogen is another key feature of this compound. Cyclopropane rings are known for their high ring strain, which can lead to unique reactivity and stability profiles. In this context, the cyclopropanesulfonyl group may serve as a pharmacophore, contributing to the compound's ability to interact with specific biological targets. This structural motif has been explored in various drug candidates due to its potential to modulate enzyme activity and receptor binding.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine scaffolds are widely used in drug design due to their ability to form multiple hydrogen bonds with biological targets, enhancing binding affinity and selectivity. The presence of both the 1,2-oxazole and cyclopropanesulfonyl groups in this compound suggests that it may exhibit dual-targeting capabilities, interacting with multiple receptors or enzymes simultaneously. This property could be particularly advantageous in the development of multi-modal therapeutic agents.

In the realm of pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like 1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine are crucial for discovering new drugs. The structural complexity of this molecule presents both challenges and opportunities for chemists and biologists alike. Advanced synthetic methodologies have been employed to construct this framework efficiently, ensuring high yields and purity levels required for further biological evaluation.

The biological activity of this compound has been a focus of recent investigations. Preclinical studies have demonstrated that derivatives of piperazine with similar structural motifs exhibit a range of pharmacological effects. These include modulation of neurotransmitter receptors, inhibition of enzyme activity, and interaction with ion channels. The specific combination of functional groups in 1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine may confer unique pharmacological properties that make it a promising candidate for further development.

One particularly intriguing aspect of this compound is its potential role in central nervous system (CNS) drug discovery. Piperazine derivatives have been extensively studied for their effects on CNS receptors such as serotonin receptors (5-HT) and dopamine receptors (DOP). The presence of both the 1,2-oxazole and cyclopropanesulfonyl groups may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for treating neurological disorders.

Furthermore, the compound's structural features may also make it suitable for developing anti-inflammatory agents. Oxazole derivatives have been shown to exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. The additional functionality provided by the cyclopropanesulfonyl group could further enhance these effects by modulating enzyme activity or receptor interactions involved in inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies are employed to construct the desired framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the synthesized product.

In conclusion,1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-4-(cyclopropanesulfonyl)piperazine represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, including the 1,2-oxazole, 5-methyl, 2-chlorophenyl, and cyclopropanesulfonyl groups, contribute to its diverse biological activities. Ongoing research efforts are focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models. As our understanding of molecular interactions continues to evolve,this compound may emerge as a valuable tool in the development of novel therapeutic agents.